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Compound of Interest

Compound Name: 1,3-Diphenoxybenzene

Cat. No.: B1666200 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for 1,3-Diphenoxybenzene, including operational and disposal

plans, to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
While 1,3-Diphenoxybenzene is not classified as hazardous by the 2012 OSHA Hazard

Communication Standard, adherence to good industrial hygiene and safety practices is crucial.

The following personal protective equipment is recommended to minimize exposure and

ensure safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1666200?utm_src=pdf-interest
https://www.benchchem.com/product/b1666200?utm_src=pdf-body
https://www.benchchem.com/product/b1666200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety Glasses with side

shields or Chemical Safety

Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.

Skin Protection Chemical-resistant gloves
Nitrile rubber gloves are a

suitable option.

Lab coat Standard laboratory coat.

Respiratory Protection Dust mask

A type N95 (US) dust mask is

recommended, particularly

when handling the powder

form.[1][2] Under normal use

conditions with adequate

ventilation, respiratory

protection is not typically

required.

Operational Plan: Safe Handling and Storage
Engineering Controls: Under normal laboratory conditions, special engineering controls are not

required. However, it is best practice to handle 1,3-Diphenoxybenzene in a well-ventilated

area.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly.

Dispensing: As 1,3-Diphenoxybenzene is a solid, white, odorless powder, care should be

taken to avoid creating dust.

Weighing: Use a balance in a designated area. Clean any spills immediately.

General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the

handling area. Wash hands thoroughly after handling.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away

from strong oxidizing agents.

Disposal Plan
The disposal of 1,3-Diphenoxybenzene and its waste must be conducted in accordance with

local, regional, and national regulations. Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect solid waste, such as contaminated gloves and weighing paper, in a

designated and clearly labeled hazardous waste container.

Container Management: Use approved, chemically resistant containers for waste. Keep

containers tightly sealed when not in use.

Spill Management: In case of a spill, sweep up the solid material and place it into a suitable

container for disposal.

Final Disposal: Arrange for collection by a licensed chemical waste disposal service.

Physical and Chemical Properties
Property Value

Appearance White Solid Powder

Odor Odorless

Melting Point 58 - 61 °C (136.4 - 141.8 °F)

Molecular Formula C18H14O2

Molecular Weight 262.30

Logical Workflow for Handling and Disposal
The following diagram outlines the key steps and decision points for the safe handling and

disposal of 1,3-Diphenoxybenzene.
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Workflow for 1,3-Diphenoxybenzene Handling and Disposal

Handling Protocol

Disposal Protocol

Preparation: Wear appropriate PPE
(Goggles, Gloves, Lab Coat, Dust Mask)

Handling: Dispense in a well-ventilated area.
Avoid generating dust.

Use in Experiment

Spill Management:
Sweep solid, place in container

If spill occurs

Storage: Tightly sealed container,
cool, dry, well-ventilated area.

Store remaining chemical

Collect Waste:
Contaminated PPE, excess reagent

Generate waste

Waste Container:
Labeled, sealed, chemically resistant

Final Disposal:
Licensed waste disposal service

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1,3-Diphenoxybenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1666200?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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